Cas no 623-05-2 (4-Hydroxybenzyl alcohol)

4-Hydroxybenzyl alcohol Properties

Names and Identifiers

• 4-Hydroxybenzyl alcohol
• 4-hydroxybenzenemethanol
• 4-METHYLOLPHENOL
• FEMA 3987
• HYDROXYBENZYL-4 ALCOHOL
• P-HYDROXYBENZYL ALCOHOL
• P-(HYDROXYMETHYL)PHENOL
• RARECHEM AL BD 0098
• 4-(Hydroxymethyl)phenol
• alpha-Hydroxy-p-cresol
• Benzyl alcohol, p-hydroxy-
• Gastrodigenin
• p-Methylolphenol
• p-Hydroxy Benzyl Alcohol 4-Hydroxy Benzyl Alcohol
• p-Hydroxybenzyl
• Benzenemethanol, 4-hydroxy-
• PARA-HYDROXYBENZOYLALCOHOL
• PARA-ALCOHOLPHENOL
• 4-hydroxybenzyl-alcohol
• 4-hydroxymethyl-phenol
• NSC 227926
• p-Hydroxymethylphenol
• [ "p-Hydroxymethylphenol" ]
• 4-Hydroxybenzylalcohol
• Parahydroxybenzyl Alcohol
• para-hydroxybenzyl alcohol
• .alpha.-Hydroxy-p-cresol
• 1A3AH1FP1B
• CHEB
• +Expand

• MDL： MFCD00004658
• InChIKey： BVJSUAQZOZWCKN-UHFFFAOYSA-N
• Inchi： 1S/C7H8O2/c8-5-6-1-3-7(9)4-2-6/h1-4,8-9H,5H2
• SMILES： O([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H]
• BRN： 1858967

Computed Properties

• Exact Mass: 124.052429g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.052429g/mol
• Monoisotopic Mass: 124.052429g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 9
• Complexity: 75
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0
• Molecular Weight: 124.14

Experimental Properties

• LogP: 0.88450
• PSA: 40.46000
• Refractive Index: 1.5035 (estimate)
• Water Partition Coefficient: Soluble in water (6.7 mg/ml at 20°C), dioxane (100 mg/ml), 1N NaOH (50 mg/ml), DMSO, and methanol.
• Boiling Point: 252°C at 760 mmHg
• Melting Point: 114-122 °C (lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 251-253℃
• FEMA: 3987 | 4-HYDROXYBENZYL ALCOHOL
• Solubility: 6.7g/l soluble
• Color/Form: Powder
• Solubility: Soluble in water.
• Sensitiveness: Light Sensitive/Air Sensitive
• Density: 1.1006 (rough estimate)

4-Hydroxybenzyl alcohol Security Information

• Symbol: GHS07
• RTECS：DA4796800
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36
• Signal Word：Warning
• FLUKA BRAND F CODES：8-9-23

4-Hydroxybenzyl alcohol Customs Data

• HS CODE：29072900
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether